Cas no 2094749-78-5 (1-[4-[(5-Phenyl-2-oxazolyl)methyl]-1-piperazinyl]-2-propen-1-one)

1-[4-[(5-Phenyl-2-oxazolyl)methyl]-1-piperazinyl]-2-propen-1-one is a synthetic organic compound featuring a piperazine core substituted with a 5-phenyl-2-oxazolylmethyl group and an acryloyl moiety. This structure imparts potential reactivity and binding affinity, making it a candidate for applications in medicinal chemistry and drug development. The presence of the oxazole ring enhances its stability and potential for selective interactions, while the acryloyl group offers versatility for further functionalization. Its well-defined molecular architecture suggests utility as an intermediate in the synthesis of biologically active compounds, particularly those targeting enzyme inhibition or receptor modulation. The compound's purity and structural precision make it suitable for research in pharmacological and biochemical studies.
1-[4-[(5-Phenyl-2-oxazolyl)methyl]-1-piperazinyl]-2-propen-1-one structure
2094749-78-5 structure
Product Name:1-[4-[(5-Phenyl-2-oxazolyl)methyl]-1-piperazinyl]-2-propen-1-one
CAS No:2094749-78-5
MF:C17H19N3O2
MW:297.351663827896
CID:5409126
PubChem ID:121581948
Update Time:2025-10-30

1-[4-[(5-Phenyl-2-oxazolyl)methyl]-1-piperazinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

    • 2094749-78-5
    • Z2737383210
    • AKOS033849829
    • EN300-6669970
    • 1-[4-[(5-phenyl-1,3-oxazol-2-yl)methyl]piperazin-1-yl]prop-2-en-1-one
    • 1-{4-[(5-phenyl-1,3-oxazol-2-yl)methyl]piperazin-1-yl}prop-2-en-1-one
    • 1-[4-[(5-Phenyl-2-oxazolyl)methyl]-1-piperazinyl]-2-propen-1-one
    • Inchi: 1S/C17H19N3O2/c1-2-17(21)20-10-8-19(9-11-20)13-16-18-12-15(22-16)14-6-4-3-5-7-14/h2-7,12H,1,8-11,13H2
    • InChI Key: RVDJCJZPMQLUOK-UHFFFAOYSA-N
    • SMILES: C(N1CCN(CC2=NC=C(C3=CC=CC=C3)O2)CC1)(=O)C=C

Computed Properties

  • Exact Mass: 297.147726857g/mol
  • Monoisotopic Mass: 297.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • Density: 1.184±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 495.8±45.0 °C(Predicted)
  • pka: 4.90±0.10(Predicted)

1-[4-[(5-Phenyl-2-oxazolyl)methyl]-1-piperazinyl]-2-propen-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6669970-1.0g
1-{4-[(5-phenyl-1,3-oxazol-2-yl)methyl]piperazin-1-yl}prop-2-en-1-one
2094749-78-5 95.0%
1.0g
$0.0 2025-03-13

Additional information on 1-[4-[(5-Phenyl-2-oxazolyl)methyl]-1-piperazinyl]-2-propen-1-one

1-[4-[(5-Phenyl-2-Oxazolyl)methyl]-1-piperazinyl]-2-propen-1-one: A Comprehensive Overview

The compound with CAS No. 2094749-78-5, known as 1-[4-[(5-Phenyl-2-Oxazolyl)methyl]-1-piperazinyl]-2-propen-1-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a piperazine ring and a phenyl-substituted oxazole group, making it a subject of interest in both academic research and commercial development.

Recent studies have highlighted the biological activity of this compound, particularly in the context of its potential as a drug candidate. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could make it a valuable tool in the treatment of various diseases. For instance, investigations into its antimicrobial properties have shown promising results, suggesting its potential use in developing new antibiotics or antifungal agents.

In addition to its biological applications, this compound has also been studied for its chemical reactivity and synthetic versatility. The presence of the oxazole ring and the piperazine moiety provides a platform for further functionalization, enabling the creation of derivatives with enhanced properties. Recent advancements in synthetic chemistry have allowed for more efficient and scalable methods to synthesize this compound, reducing production costs and improving accessibility for further research.

The structural integrity of 1-[4-[(5-Phenyl-2-Oxazolyl)methyl]-1-piperazinyl]-2-propen-1-one is further enhanced by its stability under various conditions, making it suitable for use in diverse environments. This stability has been confirmed through rigorous testing under different pH levels and temperatures, ensuring its reliability in both laboratory and industrial settings.

From a materials science perspective, this compound has shown potential as a building block for advanced materials. Its ability to form stable complexes with metal ions has led to explorations in catalysis and materials synthesis. Recent breakthroughs in nanotechnology have utilized this compound as a precursor for creating novel materials with unique electronic and mechanical properties.

In conclusion, 1-[4-[(5-Phenyl-2-Oxazolyl)methyl]-1-piperazinyl]-2-propen-1-one (CAS No. 2094749-78-5) stands out as a multifaceted compound with applications spanning drug discovery, chemical synthesis, and materials science. Its unique structure, combined with recent advancements in research methodologies, positions it as a key player in future scientific innovations.

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